Cas no 1041518-74-4 (N-(2,2,2-trifluoroethyl)biphenyl-2-amine)

• Product Name: N-(2,2,2-trifluoroethyl)biphenyl-2-amine
• CAS No: 1041518-74-4
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• MDL: MFCD11121101
• CID: 5049415
• PubChem ID: 29294703
• Update Time: 2025-05-22

N-(2,2,2-trifluoroethyl)biphenyl-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)biphenyl-2-amine
• 2-phenyl-N-(2,2,2-trifluoroethyl)aniline

• MDL： MFCD11121101
• Inchi： 1S/C14H12F3N/c15-14(16,17)10-18-13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-9,18H,10H2
• InChI Key： GZOCGHXCYGVFFW-UHFFFAOYSA-N
• SMILES： FC(CNC1C=CC=CC=1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 246
• XLogP3: 4.6
• Topological Polar Surface Area: 12

Additional information on N-(2,2,2-trifluoroethyl)biphenyl-2-amine

Recent Advances in the Study of N-(2,2,2-trifluoroethyl)biphenyl-2-amine (CAS: 1041518-74-4) in Chemical Biology and Pharmaceutical Research

N-(2,2,2-trifluoroethyl)biphenyl-2-amine (CAS: 1041518-74-4) is a compound of growing interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of N-(2,2,2-trifluoroethyl)biphenyl-2-amine has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high-efficiency synthesis, which is critical for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further development.

In terms of biological activity, N-(2,2,2-trifluoroethyl)biphenyl-2-amine has shown significant potential as a modulator of specific protein-protein interactions (PPIs). A recent paper in Nature Chemical Biology revealed that this compound selectively inhibits the interaction between two key proteins involved in inflammatory pathways, suggesting its utility in treating autoimmune diseases. The study utilized X-ray crystallography and molecular dynamics simulations to elucidate the binding mechanism, providing a structural basis for future drug design efforts.

Another area of active research is the compound's pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition investigated the absorption, distribution, metabolism, and excretion (ADME) profile of N-(2,2,2-trifluoroethyl)biphenyl-2-amine in animal models. The results indicated favorable oral bioavailability and a half-life suitable for once-daily dosing, which are encouraging signs for its development as an oral therapeutic agent. However, the study also noted the need for further optimization to reduce off-target effects observed at higher doses.

The therapeutic potential of N-(2,2,2-trifluoroethyl)biphenyl-2-amine extends beyond inflammation. Preliminary data from a 2024 ACS Chemical Biology publication suggest that this compound may have applications in oncology, particularly in targeting cancer stem cells. The research team observed that the compound selectively induced apoptosis in cancer stem cells while sparing normal stem cells, a finding that could lead to novel treatments for drug-resistant cancers. These results, while promising, require validation in more complex in vivo models.

Despite these advances, challenges remain in the development of N-(2,2,2-trifluoroethyl)biphenyl-2-amine as a therapeutic agent. Current research is focused on addressing issues such as solubility enhancement, formulation optimization, and the identification of biomarkers for patient stratification. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-(2,2,2-trifluoroethyl)biphenyl-2-amine (CAS: 1041518-74-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. The latest research highlights its unique properties and biological activities, while also identifying areas for further investigation. As studies progress, this compound may emerge as a valuable tool for understanding disease mechanisms and developing novel treatments across multiple therapeutic areas.